Cas no 67-21-0 (D,L-Ethionine)

• Product Name: D,L-Ethionine
• CAS No: 67-21-0
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD00063102
• CID: 81640
• PubChem ID: 6205
• Update Time: 2025-05-20

D,L-Ethionine Chemical and Physical Properties

Names and Identifiers

• DL-Ethionine
• DL-2-Amino-4-(ethylthio)butyric acid
• DL-2-Amino-4-(ethylthio)butyric acid~S-Ethyl-DL-homocysteine
• Homocysteine, S-ethyl-
• 2-amino-4-ethylsulfanyl-butyric acid
• Aethionin
• cn8676
• d,l-Ethionin
• ETH
• Ethionin
• Ethionine
• S-ethyl-DL-homocysteine
• S-ethyl-homocysteine
• U-1434
• NSC-751
• CN 8676
• S-ethylhomocysteine
• 2-Amino-4-(ethylthio)butanoic acid
• 2-Amino-4-(ethylthio)butyric acid
• DL-Homocysteine, S-ethyl-
• Ethionine, DL-
• (+-)-Ethionine
• Butyric acid, DL-2-amino-4-(ethylthio)-
• 2-amino-4-(ethylsulfanyl)butanoic acid
• NSC97927
• Butyric acid, 2-amino-4-(ethylthio)-, DL-
• 2-amino-4-ethylsulfanylbutanoic acid
• B
• 2-Amino-4-ethylmercaptobutyric acid
• Butyric acid, 2-amino-4-(ethylthio)-
• NS00078830
• D,L-ethionine
• HY-W017202
• (+/-)-Ethionine
• Butyric acid, D-
• CCRIS 288
• 67-21-0
• (.+/-.)-Ethionine
• FT-0625457
• DL-alpha-Amino-gamma-(ethylmercapto)butyric acid
• MFCD00063102
• FT-0668059
• E-4500
• SY101955
• EINECS 200-647-0
• EN300-1299877
• CHEBI:68662
• UNII-92AK1Y27MZ
• WLN: QVYZ2S2
• 2-amino-4-ethylsulfanyl-butanoic acid
• AKOS022067307
• 92AK1Y27MZ
• GS-3106
• BRN 1722529
• SCHEMBL8966
• ETHIONINE DL-FORM [MI]
• CS-W017918
• FT-0624531
• 1-carboxy-3-ethylthiopropylamine
• DTXSID0020579
• E0038
• Q27137089
• CCG-40489
• DL-Ethionine, >=95% (TLC)
• NSC 751
• AKOS003389839
• NSC-97927
• CHEMBL1998607
• NSC82393
• 2-Amino-4-(ethylthio)butanoicacid
• (.+-.)-Ethionine
• 4-04-00-03194 (Beilstein Handbook Reference)
• CN-8676
• NSC751
• DL-Ethionine-
• STK378903
• DTXSID801021499
• DA-52602
• FE22863
• 2-Amino-4-ethylmercaptobutyric acid; DL-2-Amino-4-(ethylthio)butyric acid; S-Ethyl-DL-homocysteine
• D,L-Ethionine

• MDL： MFCD00063102
• Inchi： 1S/C6H13NO2S/c1-2-10-4-3-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： GGLZPLKKBSSKCX-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C(=O)O)N
• BRN： 1722529

Computed Properties

• Exact Mass: 163.06700
• Monoisotopic Mass: 163.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: White flake crystals.
• Density: 1.164
• Melting Point: 265-268 °C
• Boiling Point: 310 ºC
• Flash Point: 142 ºC
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 88.62000
• LogP: 1.24180
• Merck: 3738
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, dilute acid and alkali solutions, insoluble in ether.

D,L-Ethionine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37-S45
• RTECS：ES6825200
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R40
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters